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Compound of Interest

5-NORBORNENE-2-
CARBONITRILE

cat. No.: B1293559

Compound Name:

In-Depth Technical Guide: 5-Norbornene-2-
carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Norbornene-2-carbonitrile, a
versatile bicyclic compound with significant applications in polymer chemistry and as an
intermediate in the synthesis of pharmaceuticals. This document details its chemical and
physical properties, provides an experimental protocol for its synthesis, and explores its role in
advanced polymerization techniques and potential therapeutic applications.

Core Compound Data

5-Norbornene-2-carbonitrile is a strained cyclic alkene containing a nitrile functional group.
This combination of a reactive double bond and a versatile nitrile group makes it a valuable
building block in organic synthesis.[1]
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Property Value Reference(s)

95-11-4 (mixture of endo and
CAS Number ] [2]
eXxo isomers)

Molecular Weight 119.16 g/mol [2]

Molecular Formula CsHoN [2]

Clear, colorless to light yellow

Appearance liquid [1][3]
Boiling Point 82-86 °C at 10 mmHg [2][3]
Melting Point 12-14 °C [2][3]
Density 0.999 g/mL at 25 °C [2][3]
Refractive Index (n20/D) 1.488 [2][3]

Synthesis of 5-Norbornene-2-carbonitrile

The primary method for synthesizing 5-Norbornene-2-carbonitrile is the Diels-Alder reaction,
a [4+2] cycloaddition between cyclopentadiene and acrylonitrile.[1][4] Due to the dimerization of
cyclopentadiene at room temperature to form dicyclopentadiene, cyclopentadiene must be
freshly prepared by "cracking" (retro-Diels-Alder reaction) dicyclopentadiene prior to use.

Experimental Protocol: Diels-Alder Cycloaddition

This protocol outlines the synthesis of 5-Norbornene-2-carbonitrile from dicyclopentadiene
and acrylonitrile.

Materials:

Dicyclopentadiene

Acrylonitrile

Anhydrous solvent (e.g., toluene or benzene)

Apparatus for fractional distillation
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e Reaction flask with reflux condenser and magnetic stirrer
e Heating mantle

e Ice bath

Procedure:

e Cracking of Dicyclopentadiene: Set up a fractional distillation apparatus. Gently heat
dicyclopentadiene to its boiling point (approx. 170 °C). The retro-Diels-Alder reaction will
occur, and the lower-boiling cyclopentadiene monomer (b.p. 41 °C) will distill over. Collect
the freshly distilled cyclopentadiene in a flask cooled in an ice bath. Note: Cyclopentadiene
will readily dimerize back to dicyclopentadiene, so it should be used promptly after
preparation.

e Diels-Alder Reaction: In a separate reaction flask equipped with a reflux condenser and
magnetic stirrer, dissolve acrylonitrile in a suitable anhydrous solvent.

o Slowly add the freshly prepared cyclopentadiene to the acrylonitrile solution while stirring.
The reaction is exothermic.

 After the initial reaction subsides, gently heat the mixture to reflux for several hours to ensure
the reaction goes to completion.

e Work-up and Purification: Cool the reaction mixture to room temperature. Remove the
solvent under reduced pressure using a rotary evaporator.

e The crude product is then purified by vacuum distillation to yield 5-Norbornene-2-
carbonitrile as a mixture of endo and exo isomers.

Logical Workflow for Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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